N'-(5-Bromo-2-fluorobenzylidene)-4-methylbenzenesulfonohydrazide

• IUPAC Name: N-[(Z)-(5-bromo-2-fluorophenyl)methylideneamino]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C14H12BrFN2O2S/c1-10-2-5-13(6-3-10)21(19,20)18-17-9-11-8-12(15)4-7-14(11)16/h2-9,18H,1H3/b17-9-
• InChI Key: MYGPWMJAZOORNS-MFOYZWKCSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=C(C=CC(=C2)Br)F
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N/N=C\C2=C(C=CC(=C2)Br)F
• Molecular Formula: C14H12BrFN2O2S
• Molecular Weight: 371.23 g/mol

Description

“N’-(5-Bromo-2-fluorobenzylidene)-4-methylbenzenesulfonohydrazide” is a chemical compound. Based on its name, it likely contains a benzylidene group attached to a hydrazide group, with additional functional groups including a bromine atom, a fluorine atom, and a methyl group.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, would likely involve a benzylidene group (a benzene ring with a formyl group) linked to a hydrazide group, with additional functional groups including a bromine atom, a fluorine atom, and a methyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its functional groups. For example, the presence of a sulfonohydrazide group could confer some degree of water solubility, while the bromine and fluorine atoms could affect the compound’s reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use, such as whether it’s designed to be a pharmaceutical, a catalyst, a polymer, etc. Without this information, it’s difficult to predict the mechanism of action.

Future Directions

The future directions for research on this compound would depend on its intended applications and observed properties. It could potentially be studied for various uses depending on its physical and chemical properties.